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Compound of Interest

Compound Name: 2-cyano-N-methylbenzamide

Cat. No.: B15369029

Disclaimer: The chemical name "2-cyano-N-methylbenzamide" is structurally ambiguous and
can refer to several distinct isomers. This guide addresses the most plausible interpretations of
this name, providing available data for each. It is crucial for researchers to verify the specific
isomer of interest based on its unique identifier, such as the CAS number.

This technical guide provides a comprehensive overview of 2-cyano-N-methylbenzamide and
its primary isomers for researchers, scientists, and professionals in drug development. It covers
nomenclature, physicochemical properties, synthetic approaches, and known biological
activities, presenting quantitative data in structured tables and outlining experimental
methodologies where available.

Nomenclature and Structural Isomerism

The name "2-cyano-N-methylbenzamide” most literally describes a benzamide molecule with
a cyano group at the 2-position of the benzene ring and a methyl group attached to the amide
nitrogen. However, due to the possibility of substitution on the nitrogen atom of the cyano
group, several isomers could be intended. This guide will focus on the following key isomers:

e 2-Cyano-N-methylbenzamide: The literal interpretation, with a cyano substituent at the 2-
position of the benzene ring.

» N-Cyano-N-methylbenzamide: An isomer where the cyano group is attached to the nitrogen
of the N-methylbenzamide.
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* N-Cyano-2-methylbenzamide: An isomer with a methyl group at the 2-position of the
benzene ring and a cyano group on the amide nitrogen.

e Other relevant isomers: Including positional isomers such as 3-cyano- and 4-cyano-N-
methylbenzamide.

A definitive identification of the compound of interest should always be confirmed using its
Chemical Abstracts Service (CAS) number.

Physicochemical Properties

The physicochemical properties of these isomers are crucial for their handling, formulation, and
biological interactions. The following tables summarize the available computed data for the key
isomers.

Table 1: Chemical Identifiers for Cyano-N-methylbenzamide Isomers

Compound Name IUPAC Name CAS Number PubChem CID

2-Cyano-N-

methylbenzamide

2-cyano-N-

methylbenzamide

Not readily available

Not readily available

N-Cyano-N- N-cyano-N-

) ) 13829-13-5 20261950
methylbenzamide methylbenzamide
N-Cyano-2- N-cyano-2-

i ) 62995-73-7 710552
methylbenzamide methylbenzamide
4-Cyano-N- 4-cyano-N-

6232-64-0 80365

methylbenzamide

methylbenzamide

Table 2: Computed Physicochemical Properties
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2-Cyano-N- N-Cyano-N- N-Cyano-2- 4-Cyano-N-
Property methylbenzam  methylbenzam methylbenzam  methylbenzam
ide ide[1] ide ide
Molecular
CoHsN20 CoHsN20 CoHsN20 CoHsN20
Formula
Molecular Weight  160.17 g/mol 160.17 g/mol 160.17 g/mol 160.17 g/mol
Exact Mass 160.0637 Da 160.0637 Da 160.0637 Da 160.0637 Da
Data not
XLogP3 ) 0.7 1.0 0.9
available
Hydrogen Bond
yereg 1 0 1 1
Donor Count
Hydrogen Bond
yereg 2 2 2 2
Acceptor Count
Rotatable Bond
1 1 1 1
Count
Topological Polar
polod 56.9 A2 44.1 A2 44.1 A2 56.9 A2

Surface Area

Note: Properties for "2-Cyano-N-methylbenzamide" are estimated based on its structure as

specific experimental or computed data is not readily available.

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of the titular compound are not widely

published. However, plausible synthetic routes can be devised based on established organic

chemistry principles and published methods for related compounds.

General Synthesis of N-Substituted Cyanobenzamides

A general approach to synthesizing N-substituted cyanobenzamides involves the reaction of a

corresponding cyanobenzoyl chloride with the appropriate amine.

Logical Workflow for the Synthesis of 2-Cyano-N-methylbenzamide:
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2-Cyanobenzoic Acid Thionyl Chloride (SOCIz2)

Acyl Chloride Formation

2-Cyanobenzoyl Chloride Methylamine (CH3NH2)

Amidation

2-Cyano-N-methylbenzamide

Click to download full resolution via product page
Caption: Proposed synthesis of 2-cyano-N-methylbenzamide.
Experimental Protocol (Hypothetical):

¢ Acyl Chloride Formation: 2-Cyanobenzoic acid is refluxed with an excess of thionyl chloride
(SOCL2), often with a catalytic amount of dimethylformamide (DMF), until the reaction is
complete (monitored by the cessation of gas evolution). The excess thionyl chloride is then
removed by distillation under reduced pressure to yield crude 2-cyanobenzoyl chloride.

e Amidation: The crude 2-cyanobenzoyl chloride is dissolved in a suitable anhydrous aprotic
solvent (e.g., dichloromethane or tetrahydrofuran) and cooled in an ice bath. A solution of
methylamine in the same solvent is added dropwise with stirring. The reaction mixture is
typically stirred at room temperature until completion.

o Work-up and Purification: The reaction mixture is washed with dilute acid (e.g., 1M HCI) to
remove excess methylamine, followed by a wash with a saturated sodium bicarbonate
solution to remove any unreacted acyl chloride, and finally with brine. The organic layer is
dried over an anhydrous salt (e.g., MgSOa), filtered, and the solvent is evaporated under
reduced pressure. The resulting crude product can be purified by recrystallization or column
chromatography.
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Synthesis of N-Cyano-N-methylbenzamide

The synthesis of N-cyano-N-methylbenzamide can be approached through the cyanation of N-
methylbenzamide.

Logical Workflow for the Synthesis of N-Cyano-N-methylbenzamide:

Base (e.g., NaH)

Deprotonation

Cyanogen Bromide (BrCN) N-Methylbenzamide

Cyanation

N-Cyano-N-methylbenzamide

Click to download full resolution via product page
Caption: Synthesis of N-cyano-N-methylbenzamide.
Experimental Protocol Outline:

o Deprotonation: N-methylbenzamide is dissolved in an anhydrous aprotic solvent (e.g., THF)
and treated with a strong base, such as sodium hydride (NaH), to deprotonate the amide
nitrogen.

e Cyanation: A solution of a cyanating agent, such as cyanogen bromide (BrCN), in the same
solvent is then added to the reaction mixture.

o Work-up and Purification: The reaction is quenched, and the product is extracted and purified
using standard techniques as described in the previous section.

Biological Activity and Signaling Pathways
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Specific biological activity data for the simpler isomers of 2-cyano-N-methylbenzamide are
not extensively reported in publicly available literature. However, the broader classes of
benzamides and cyanobenzamides are known to possess a range of biological activities.

» Anti-inflammatory and Antitumor Properties: Substituted benzamides have been investigated
for their anti-inflammatory and antitumor properties. Some studies suggest that their
mechanism of action may involve the inhibition of the transcription factor NF-kB, which plays
a critical role in inflammation and cell survival.

e Enzyme Inhibition: The benzamide moiety is a common scaffold in the design of enzyme
inhibitors. For example, derivatives of 2-aminobenzamide are known to act as histone
deacetylase (HDAC) inhibitors, a class of drugs used in cancer therapy.

» Agrochemical Applications: Certain cyanoacetamide derivatives have been shown to exhibit
insecticidal and fungicidal activities, suggesting potential applications in agriculture.

Signaling Pathway Involvement (Hypothetical):

Given the potential for benzamides to inhibit NF-kB, a simplified representation of this
interaction is shown below. It is important to note that this is a generalized pathway and has not
been specifically validated for 2-cyano-N-methylbenzamide.

Benzamide Derivative ﬂ‘

Inflammatory Stimulus

- hosphorylates IkB - 1B degradation -w Gene Transcription
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Caption: Potential inhibition of the NF-kB pathway.

Conclusion
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While "2-cyano-N-methylbenzamide" is an ambiguous term, this guide has provided a
detailed overview of its most likely isomers. The provided physicochemical data, along with
plausible synthetic routes, offer a solid foundation for researchers. The biological activity of this
specific class of compounds is an area that warrants further investigation, with potential
applications in medicinal chemistry and agrochemicals. As with any chemical research, it is
imperative to confirm the identity of the specific isomer being studied and to consult safety data
sheets before handling any of these compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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